Cas no 2916867-21-3 (CID 167494850)

• Product name: CID 167494850
• CAS No: 2916867-21-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6787428
• PubChem ID: 167494850

CID 167494850 Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (1S,2S,5R)-2-((R)-1-HYDROXYETHYL)-3,8-DIAZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• tert-butyl (1S,2S,5R)-2-[(1R)-1-hydroxyethyl]-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• F98381
• 2916867-21-3
• CID 167494850

• Inchi： 1S/C13H24N2O3/c1-8(16)11-10-6-5-9(7-14-11)15(10)12(17)18-13(2,3)4/h8-11,14,16H,5-7H2,1-4H3/t8-,9-,10+,11-/m1/s1
• InChI Key： VFHJBNDFVGIHCI-CHWFTXMASA-N
• SMILES： O[C@H](C)[C@@H]1[C@@H]2CC[C@H](CN1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on CID 167494850

Compound CAS No. 2916867-21-3 and Product CID 167494850: A Comprehensive Overview

The compound with CAS No. 2916867-21-3, also identified as Product CID 167494850, represents a significant advancement in the field of chemical synthesis and material science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in pharmaceutical applications, where it exhibits promising bioactivity and therapeutic potential. The compound's ability to interact with specific biological targets makes it a valuable candidate for drug development.

From a structural perspective, CAS No. 2916867-21-3 is characterized by its complex molecular architecture, which includes functional groups that contribute to its reactivity and stability. Researchers have employed advanced spectroscopic techniques to elucidate its molecular structure, revealing insights into its electronic properties and bonding patterns. These findings have been instrumental in understanding the compound's behavior under different environmental conditions, such as temperature and pH levels.

In the realm of material science, CID 167494850 has shown remarkable potential as a precursor for the synthesis of advanced materials. Its role in the development of nanomaterials and composite materials has been extensively explored, with recent studies demonstrating its ability to enhance mechanical strength and thermal stability. This makes it a compelling option for applications in aerospace, electronics, and construction industries.

The synthesis of CAS No. 2916867-21-3 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yield. These developments have been documented in leading scientific journals, underscoring the compound's importance in both academic and industrial research.

Beyond its technical applications, the compound has also found relevance in environmental science. Studies have shown that CAS No. 2916867-21-3 can be utilized in processes aimed at reducing industrial waste and improving resource efficiency. Its role in waste management and sustainable chemistry aligns with global efforts to promote eco-friendly practices across various sectors.

In conclusion, CAS No. 2916867-21-3 (Product CID 167494850) stands as a testament to the ongoing progress in chemical innovation. Its diverse applications, coupled with recent research breakthroughs, position it as a key player in shaping future technologies and therapeutic solutions. As further studies continue to uncover its full potential, this compound is poised to make significant contributions to science and industry alike.